Cas no 2228358-51-6 (2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1-methylpiperazine)

• Product Name: 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1-methylpiperazine
• CAS No: 2228358-51-6
• MF: C₁₀H₁₇ClN₄
• MW: 228.721780538559
• CID: 6029570
• PubChem ID: 165743504
• Update Time: 2025-05-20

2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1-methylpiperazine
• EN300-1996436
• 2228358-51-6

• Inchi： 1S/C10H17ClN4/c1-3-15-7-13-10(11)9(15)8-6-12-4-5-14(8)2/h7-8,12H,3-6H2,1-2H3
• InChI Key： UUZWMMJIOQWPOX-UHFFFAOYSA-N
• SMILES： ClC1=C(C2CNCCN2C)N(C=N1)CC

Computed Properties

• Exact Mass: 228.1141743g/mol
• Monoisotopic Mass: 228.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1-methylpiperazine

Recent Advances in the Study of 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1-methylpiperazine (CAS: 2228358-51-6)

The compound 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1-methylpiperazine (CAS: 2228358-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique imidazole and piperazine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the ethyl and methyl groups on the imidazole and piperazine rings, respectively, could enhance the compound's binding affinity to specific biological targets, such as G-protein-coupled receptors (GPCRs) and kinases. These findings suggest that 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1-methylpiperazine could serve as a promising scaffold for the development of novel therapeutics.

In addition to its synthetic optimization, the compound's biological activity has been extensively investigated. Preclinical studies have revealed its potential as an anti-inflammatory and anticancer agent. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant inhibitory effects on the NF-κB signaling pathway, a key regulator of inflammatory responses. Furthermore, in vitro assays demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy.

The pharmacokinetic profile of 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1-methylpiperazine has also been a focal point of recent research. A pharmacokinetic study conducted in rodent models indicated that the compound has favorable absorption and distribution properties, with a half-life sufficient for once-daily dosing. However, challenges remain in optimizing its metabolic stability, as preliminary data suggest rapid hepatic clearance via cytochrome P450 enzymes. Researchers are currently exploring prodrug strategies and formulation improvements to address these limitations.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience highlighted its ability to cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These findings open new avenues for investigating its utility in conditions such as Parkinson's disease and depression, although further validation in animal models is required.

Despite these promising developments, several challenges must be addressed before 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1-methylpiperazine can progress to clinical trials. Key issues include its selectivity profile, potential off-target effects, and long-term safety. Ongoing research aims to refine the compound's structure-activity relationships and conduct comprehensive toxicological assessments to mitigate these concerns.

In conclusion, 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1-methylpiperazine represents a versatile and pharmacologically active compound with broad therapeutic potential. Continued research into its mechanisms of action, structural optimization, and preclinical evaluation will be critical in determining its viability as a drug candidate. The compound's unique chemical properties and diverse biological activities make it a compelling subject for future studies in chemical biology and drug discovery.